Cas no 33964-82-8 (Cyclohexanecarboxylicacid, 5-(1,1-dimethylethyl)-2-hydroxy-, (1a,2b,5a)- (9CI))

• Product Name: Cyclohexanecarboxylicacid, 5-(1,1-dimethylethyl)-2-hydroxy-, (1a,2b,5a)- (9CI)
• CAS No: 33964-82-8
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 308705
• PubChem ID: 118122
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 5-(1,1-dimethylethyl)-2-hydroxy-, (1a,2b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 5-(1,1-dimethylethyl)-2-hydroxy-, (1a,2b,5a)- (9CI)
• 5-tert-butyl-2-hydroxycyclohexane-1-carboxylic acid
• (1alpha,2beta,5alpha)-5-(1,1-Dimethylethyl)-2-hydroxycyclohexanecarboxylic acid
• 5-tert-butyl-2-hydroxycyclohexanecarboxylic acid
• EINECS 251-764-9
• 5-tert-butyl-2-oxidanyl-cyclohexane-1-carboxylic acid
• A822586
• AKOS030239925
• DTXSID60955542
• 33964-82-8
• 5-tert-butyl-2-hydroxy-1-cyclohexanecarboxylic acid

• Inchi： 1S/C11H20O3/c1-11(2,3)7-4-5-9(12)8(6-7)10(13)14/h7-9,12H,4-6H2,1-3H3,(H,13,14)
• InChI Key： PYEOMDZPPRSCOZ-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids